Cas no 62406-50-2 (Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-
• CAS No: 62406-50-2
• MF: C₁₄H₂₃N₅O₁₁P₂
• MW: 499.306844949722
• CID: 445850
• Update Time: 2024-01-29

Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-
• Adenosine 5'-(trihydrogen diphosphate), 3'-O-(1-methoxyethyl)-2'-O-methyl- (9CI)

• Inchi： 1S/C14H23N5O11P2/c1-7(25-2)28-10-8(4-27-32(23,24)30-31(20,21)22)29-14(11(10)26-3)19-6-18-9-12(15)16-5-17-13(9)19/h5-8,10-11,14H,4H2,1-3H3,(H,23,24)(H2,15,16,17)(H2,20,21,22)/t7?,8-,10-,11-,14-/m1/s1
• InChI Key： ISHTXSZOZNTHAM-HVMNINKTSA-N
• SMILES： C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](OC)[C@@H]1OC(OC)C

Computed Properties

• Exact Mass: 499.08709

Experimental Properties

• Density: 1.93±0.1 g/cm3(Predicted)
• Boiling Point: 759.5±70.0 °C(Predicted)
• PSA: 219.83
• pka: 1.04±0.50(Predicted)